Cas no 60287-70-9 (2-Methyl-6-phenoxyaniline)

• Product Name: 2-Methyl-6-phenoxyaniline
• CAS No: 60287-70-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD20694395
• CID: 3162044
• PubChem ID: 12290047
• Update Time: 2025-04-21

2-Methyl-6-phenoxyaniline Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-phenoxyanilin
• AKOS022646181
• MFCD20694395
• DTXSID701307375
• SCHEMBL4068585
• CS-0038834
• A1-55929
• UIYWSRILONNTRY-UHFFFAOYSA-N
• 2-methyl-6-phenoxyaniline
• W10063
• 60287-70-9
• AS-61094
• Benzenamine, 2-methyl-6-phenoxy-
• 2-Methyl-6-phenoxybenzenamine
• 2-Methyl-6-phenoxyaniline

• MDL： MFCD20694395
• Inchi： 1S/C13H13NO/c1-10-6-5-9-12(13(10)14)15-11-7-3-2-4-8-11/h2-9H,14H2,1H3
• InChI Key： UIYWSRILONNTRY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(C)=C1N

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų